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Compound of Interest

Compound Name: ICG-001

Cat. No.: B3029957

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of ICG-
001 stock solutions for in vitro and in vivo experiments. ICG-001 is a small molecule inhibitor of
the Wnt/[3-catenin signaling pathway, which functions by disrupting the interaction between 3-
catenin and its coactivator, CREB-binding protein (CBP).[1][2][3][4][5][6][7] Proper preparation
of ICG-001 stock solutions is critical for ensuring experimental reproducibility and accuracy.
These guidelines consolidate data from various suppliers and research publications to offer a
comprehensive resource for utilizing ICG-001 in preclinical studies.

Chemical Properties of ICG-001

A thorough understanding of the physicochemical properties of ICG-001 is fundamental to its
correct handling and use in experimental settings.
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Property Value Source
Molecular Weight 548.63 g/mol [11121131181
Molecular Formula C33H32N404 [21[3]1[5][6][7]
CAS Number 780757-88-2 [21[51[6]1[7]
Appearance White to off-white solid [6]

Purity >98% [2][5]

Solubility of ICG-001

ICG-001 exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.

The choice of solvent is crucial and depends on the specific experimental application. For cell-

based assays, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent. For in vivo

studies, more complex vehicle formulations are often necessary.

Solvent Solubility Notes Source
Sonication may be
required to aid
>27.43 mg/mL to 242
dissolution. Use fresh,
DMSO mg/mL (=50 mM to [1][2][3][8]
anhydrous DMSO as
441.1 mM) ]
moisture can reduce
solubility.
227.43 mg/mL to o
Sonication is
Ethanol >35.47 mg/mL (=50 [2][3][8]
recommended.
mM)
Water Insoluble [11[3]
For aqueous working
Ethanol:PBS (pH 7.2) ) i .
1:3) ~0.25 mg/mL solutions, first dissolve  [7][9]
' in ethanol.
DMF ~30 mg/mL [7]
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ICG-001 Signaling Pathway

ICG-001 targets the canonical Wnt signaling pathway, a critical regulator of cell proliferation,
differentiation, and survival. Specifically, ICG-001 inhibits the interaction between (3-catenin and
the transcriptional coactivator CBP, leading to the downregulation of Wnt target genes.
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Weigh ICG-001 Powder

l

Add Anhydrous DMSO

l

Vortex Thoroughly [€————

Check for Complete Dissolution

Aliquot into Single-Use Tubes Warm/Sonicate (if needed)

l

Store at -20°C or -80°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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